Cas no 173157-46-5 ((2E,4E,6E)-7-(4-methoxy-3-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)octa-2,4,6-trienoic acid)

• Product Name: (2E,4E,6E)-7-(4-methoxy-3-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)octa-2,4,6-trienoic acid
• CAS No: 173157-46-5
• MF: C₂₅H₃₀O₃
• MW: 378.503907680511
• CID: 1357478
• PubChem ID: 6443796
• Update Time: 2025-04-20

(2E,4E,6E)-7-(4-methoxy-3-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)octa-2,4,6-trienoic acid Chemical and Physical Properties

Names and Identifiers

• (2E,4E,6E)-7-(4-methoxy-3-tricyclo[3.3.1.1~3,7~]dec-1-ylphenyl)octa-2,4,6-trienoic acid
• (2E,4E,6E)-7-[3-(1-adamantyl)-4-methoxyphenyl]octa-2,4,6-trienoic acid
• 173157-46-5
• CD 2366
• 2,4,6-Octatrienoic acid, 7-(4-methoxy-3-tricyclo(3.3.1.1(3,7))dec-1-ylphenyl)-, (E,E,E)-
• DTXSID101126323
• CD2366
• SCHEMBL7687152
• 2,4,6-Octatrienoic acid, 7-(4-methoxy-3-tricyclo[3.3.1.13,7]dec-1-ylphenyl)-, (E,E,E)-
• (E,E,E)-7-(4-Methoxy-3-tricyclo(3.3.1.1(3,7))dec-1-ylphenyl)-2,4,6-octatrienoic acid

• Inchi： 1S/C25H30O3/c1-17(6-4-3-5-7-24(26)27)21-8-9-23(28-2)22(13-21)25-14-18-10-19(15-25)12-20(11-18)16-25/h3-9,13,18-20H,10-12,14-16H2,1-2H3,(H,26,27)/b4-3+,7-5+,17-6+
• InChI Key： SKBLTELUOPTGFB-DRHRIBPXSA-N
• SMILES： O(C)C1C=CC(/C(=C/C=C/C=C/C(=O)O)/C)=CC=1C12CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 378.2196
• Monoisotopic Mass: 378.21949481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53